Cas no 25870-67-1 (2-Propen-1-one,1,3-bis(4-nitrophenyl)-)

2-Propen-1-one,1,3-bis(4-nitrophenyl)- structure
25870-67-1 structure
Product Name:2-Propen-1-one,1,3-bis(4-nitrophenyl)-
CAS No:25870-67-1
MF:C15H10N2O5
MW:298.25030374527
CID:258744
PubChem ID:5356340
Update Time:2025-04-19

2-Propen-1-one,1,3-bis(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one,1,3-bis(4-nitrophenyl)-
    • (E)-1,3-bis(4-nitrophenyl)prop-2-en-1-one
    • (2E)-1,3-Bis(4-nitrophenyl)prop-2-en-1-one
    • 2-propen-1-one, 1,3-bis(4-nitrophenyl)-, (2E)-
    • NSC-54890
    • 44DINITROCHALCONE
    • CHALCONE, 4,4'-DINITRO-
    • CCRIS 1673
    • SR-01000078483
    • AKOS001586695
    • SR-01000078483-1
    • SCHEMBL6733854
    • SCHEMBL6733848
    • CHEMBL144962
    • NSC54890
    • DTXSID901031005
    • 2-Propen-1-one, 1,3-bis(4-nitrophenyl)-
    • 4,4'-Dinitrochalcone
    • (E)-1, 3-bis(4-nitrophenyl)prop-2-en-1-one
    • 25870-67-1
    • VVTIIOZTCXSWKR-XCVCLJGOSA-N
    • Inchi: 1S/C15H10N2O5/c18-15(12-4-8-14(9-5-12)17(21)22)10-3-11-1-6-13(7-2-11)16(19)20/h1-10H/b10-3+
    • InChI Key: VVTIIOZTCXSWKR-XCVCLJGOSA-N
    • SMILES: O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 298.059
  • Monoisotopic Mass: 298.05897142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 103.35
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